Cas no 2648947-80-0 (pyridine-2,6-dicarboximidamide trihydrochloride)

Pyridine-2,6-dicarboximidamide trihydrochloride is a high-purity chemical compound primarily utilized in pharmaceutical and biochemical research. Its structure, featuring a pyridine core with dicarboximidamide functional groups, makes it a valuable intermediate in the synthesis of heterocyclic compounds and enzyme inhibitors. The trihydrochloride salt form enhances solubility in aqueous solutions, facilitating its use in biological assays. This compound is particularly noted for its stability under standard laboratory conditions and consistent reactivity, ensuring reliable performance in synthetic applications. It is commonly employed in the development of therapeutic agents targeting nucleic acid interactions or protein binding. Strict quality control measures ensure high batch-to-batch reproducibility.
pyridine-2,6-dicarboximidamide trihydrochloride structure
2648947-80-0 structure
Product Name:pyridine-2,6-dicarboximidamide trihydrochloride
CAS No:2648947-80-0
MF:C7H10ClN5
MW:199.640799045563
CID:6399761
PubChem ID:155973080
Update Time:2025-10-29

pyridine-2,6-dicarboximidamide trihydrochloride Chemical and Physical Properties

Names and Identifiers

    • pyridine-2,6-dicarboximidamide trihydrochloride
    • 2648947-80-0
    • EN300-28246994
    • Z5012228048
    • Inchi: 1S/C7H9N5.ClH/c8-6(9)4-2-1-3-5(12-4)7(10)11;/h1-3H,(H3,8,9)(H3,10,11);1H
    • InChI Key: LEVFFAMZKFBXDL-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(C(N)=N)=N1)(N)=N.Cl

Computed Properties

  • Exact Mass: 271.015828g/mol
  • Monoisotopic Mass: 271.015828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų

pyridine-2,6-dicarboximidamide trihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28246994-0.05g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
0.05g
$21.0 2025-03-19
Enamine
EN300-28246994-0.1g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
0.1g
$30.0 2025-03-19
Enamine
EN300-28246994-0.25g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
0.25g
$44.0 2025-03-19
Enamine
EN300-28246994-0.5g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
0.5g
$69.0 2025-03-19
Enamine
EN300-28246994-1.0g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
1.0g
$88.0 2025-03-19
Enamine
EN300-28246994-2.5g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
2.5g
$186.0 2025-03-19
Enamine
EN300-28246994-5.0g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
5.0g
$297.0 2025-03-19
Enamine
EN300-28246994-10.0g
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95.0%
10.0g
$465.0 2025-03-19
1PlusChem
1P02882P-50mg
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95%
50mg
$335.00 2024-05-08
1PlusChem
1P02882P-100mg
pyridine-2,6-dicarboximidamide trihydrochloride
2648947-80-0 95%
100mg
$485.00 2024-05-08

pyridine-2,6-dicarboximidamide trihydrochloride Related Literature

Additional information on pyridine-2,6-dicarboximidamide trihydrochloride

Recent Advances in the Study of Pyridine-2,6-dicarboximidamide Trihydrochloride (CAS: 2648947-80-0)

Pyridine-2,6-dicarboximidamide trihydrochloride (CAS: 2648947-80-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine core and dicarboximidamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of antimicrobial and antiviral research. The compound's unique chemical properties make it a valuable candidate for further investigation in drug development.

One of the key areas of research involving pyridine-2,6-dicarboximidamide trihydrochloride is its role as a potential inhibitor of viral proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong binding affinity to the active site of SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication. The study utilized molecular docking and in vitro assays to confirm the compound's inhibitory effects, suggesting its potential as a lead compound for COVID-19 therapeutics. The researchers also highlighted the compound's favorable pharmacokinetic properties, including good solubility and stability under physiological conditions.

In addition to its antiviral properties, pyridine-2,6-dicarboximidamide trihydrochloride has been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed minimum inhibitory concentration (MIC) assays and time-kill kinetics to evaluate the compound's efficacy. The results indicated that pyridine-2,6-dicarboximidamide trihydrochloride disrupts bacterial cell wall synthesis, a mechanism distinct from many existing antibiotics, which could help address the growing issue of antibiotic resistance.

The synthesis and optimization of pyridine-2,6-dicarboximidamide trihydrochloride have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel, scalable synthetic route for the compound, improving yield and purity compared to previous methods. The authors emphasized the importance of controlling reaction conditions to minimize byproduct formation, which is critical for large-scale pharmaceutical production. Structural characterization using NMR spectroscopy and X-ray crystallography confirmed the compound's high purity and stability, further supporting its potential for clinical development.

Despite these promising findings, challenges remain in the development of pyridine-2,6-dicarboximidamide trihydrochloride as a therapeutic agent. Current research is addressing issues such as bioavailability and potential off-target effects. A recent review in Expert Opinion on Drug Discovery highlighted the need for further in vivo studies to assess the compound's safety and efficacy in animal models. Additionally, researchers are exploring structural modifications to enhance its pharmacological properties while maintaining its biological activity.

In conclusion, pyridine-2,6-dicarboximidamide trihydrochloride (CAS: 2648947-80-0) represents a promising candidate in the fields of antiviral and antimicrobial drug development. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and demonstrated its potential in addressing critical medical challenges. Continued research will be essential to translate these findings into clinically viable therapies, particularly in the context of emerging infectious diseases and antibiotic resistance.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent